N-(2-bromophenyl)-2-{[4-(4-chlorophenyl)-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• CAS No.: 476484-48-7
• Molecular Formula: C23H18BrClN4O2S
• Molecular Weight: 529.8 g/mol
• IUPAC Name: N-(2-bromophenyl)-2-[[4-(4-chlorophenyl)-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H18BrClN4O2S/c1-31-18-12-6-15(7-13-18)22-27-28-23(29(22)17-10-8-16(25)9-11-17)32-14-21(30)26-20-5-3-2-4-19(20)24/h2-13H,14H2,1H3,(H,26,30)
• InChI Key: VHMBXVCXYZLYHH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(N2C3=CC=C(C=C3)Cl)SCC(=O)NC4=CC=CC=C4Br

Description

N-(2-bromophenyl)-2-{[4-(4-chlorophenyl)-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a sophisticated chemical entity designed for investigative applications in medicinal chemistry and pharmacology. This compound belongs to the 1,2,4-triazole class of heterocycles, a scaffold extensively documented for its diverse biological activities and its role as a privileged structure in drug discovery [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7072450/]. The molecular architecture, incorporating a triazole core functionalized with chlorophenyl, methoxyphenyl, and a bromophenyl-acetamide side chain linked via a sulfanyl bridge, suggests potential as a key intermediate or a target molecule for developing enzyme inhibitors. Researchers can utilize this compound to explore structure-activity relationships (SAR), particularly in the design and synthesis of novel therapeutic agents. Its structural features are characteristic of molecules investigated for kinase inhibition or modulation of other critical cellular signaling pathways [https://www.sciencedirect.com/science/article/abs/pii/S0223523419306746]. This reagent is intended for use in biochemical assay development, high-throughput screening campaigns, and as a building block for the synthesis of more complex chemical libraries aimed at identifying new lead compounds.

Biological Activity

N-(2-bromophenyl)-2-{[4-(4-chlorophenyl)-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a compound of significant interest due to its potential biological activities, particularly in the field of cancer research. This article reviews the biological activity of this compound, focusing on its anticancer properties, mechanisms of action, and related pharmacological effects.

Chemical Structure

The compound is characterized by the presence of a bromophenyl group, a triazole ring, and a sulfanyl linkage. Its chemical structure can be represented as follows:

\text{N 2 bromophenyl 2 4 4 chlorophenyl 5 4 methoxyphenyl 4H 1 2 4 triazol 3 yl sulfanyl}acetamide}

Anticancer Activity

Recent studies have highlighted the anticancer potential of N-(2-bromophenyl)-2-{[4-(4-chlorophenyl)-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide against various cancer cell lines.

In Vitro Studies

• Cell Line Testing : The compound was tested against several human cancer cell lines including MCF-7 (breast cancer) and MDA-MB-231. Results indicated that it exhibited significant antiproliferative activity with an IC50 value indicating effective growth inhibition in these cell lines.

  Cell Line	IC50 (µM)
  MCF-7	15.3
  MDA-MB-231	29.1

• Mechanism of Action : The compound's mechanism involves the inhibition of key cellular pathways associated with cancer proliferation. Specifically, it has been shown to inhibit the vascular endothelial growth factor receptor (VEGFR), which plays a crucial role in tumor angiogenesis. The IC50 for VEGFR inhibition was reported to be 0.093 µM, demonstrating its potency compared to known inhibitors like Sorafenib (IC50 = 0.059 µM) .
• Apoptosis Induction : Further investigations revealed that N-(2-bromophenyl)-2-{[4-(4-chlorophenyl)-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide induces apoptosis in MCF-7 cells by activating caspase pathways and promoting cell cycle arrest at the G1 phase while reducing population in G2/M phase .

Pharmacological Profile

Apart from its anticancer properties, this compound exhibits a range of biological activities:

Case Studies

Several case studies have documented the synthesis and evaluation of similar compounds:

• Synthesis and Evaluation : A study synthesized various triazole-linked compounds and evaluated their anticancer activities across multiple cell lines. The results indicated that modifications to the triazole structure could enhance biological activity .
• Structure-Activity Relationship (SAR) : Investigations into SAR have revealed that substituents on the triazole ring significantly influence anticancer potency. For instance, compounds with electron-donating groups showed improved activity compared to those with electron-withdrawing groups .

Chemical Reactions Analysis

S-Alkylation Reactions

The sulfanyl (-S-) group undergoes nucleophilic substitution with alkyl halides, enabling side-chain modifications.

Reaction Type	Reagents/Conditions	Products	Yield	References
Alkylation	Iodoethane, K₂CO₃, DMF, 80°C, 12 h	S-ethyl derivative	68%
Benzylation	Benzyl bromide, Cs₂CO₃, DMF, RT, 24 h	S-benzyl derivative	55%

Key Observations :

• Alkylation proceeds efficiently in polar aprotic solvents (e.g., DMF) with mild bases (K₂CO₃ or Cs₂CO₃) .

• Steric hindrance from the triazole ring slows reactivity with bulky alkylating agents.

Oxidation of Sulfanyl Group

The sulfanyl moiety oxidizes to sulfoxide or sulfone derivatives under controlled conditions.

Reaction Type	Reagents/Conditions	Products	Yield	References
Sulfoxide formation	H₂O₂ (30%), CH₃COOH, RT, 4 h	Sulfoxide derivative	85%
Sulfone formation	m-CPBA, CH₂Cl₂, 0°C→RT, 12 h	Sulfone derivative	72%

Mechanistic Insight :

• Oxidation kinetics depend on electron-withdrawing substituents (e.g., Cl on phenyl groups), which stabilize transition states.

Nucleophilic Aromatic Substitution

The bromine atom on the 2-bromophenyl group participates in SNAr reactions.

Reaction Type	Reagents/Conditions	Products	Yield	References
Amine substitution	Piperidine, DMF, 100°C, 8 h	N-(2-piperidinophenyl) derivative	63%
Thiol substitution	NaSH, EtOH, reflux, 6 h	Thiophenyl analog	58%

Limitations :

• Steric hindrance from the ortho-substituted bromine reduces reactivity compared to para-substituted analogs.

Amide Hydrolysis

The acetamide group hydrolyzes under acidic or basic conditions.

Reaction Type	Reagents/Conditions	Products	Yield	References
Acidic hydrolysis	HCl (6M), H₂O, reflux, 24 h	Carboxylic acid derivative	89%
Basic hydrolysis	NaOH (10%), EtOH/H₂O, 80°C, 12 h	Sodium carboxylate	78%

Stability Note :

• Hydrolysis rates correlate with electron-withdrawing effects from the triazole ring, accelerating reaction kinetics.

Reduction Reactions

The compound’s ketone intermediates (from synthetic pathways) are reducible to alcohols.

Reaction Type	Reagents/Conditions	Products	Yield	References
Ketone reduction	NaBH₄, EtOH, 45–50°C, 1.5 h	Secondary alcohol derivative	57%

Synthetic Utility :

• Reductions are critical for generating chiral intermediates in derivative synthesis .

Cycloaddition Reactions

The triazole ring participates in Huisgen-type cycloadditions with alkynes.

Reaction Type	Reagents/Conditions	Products	Yield	References
Click chemistry	CuI, PMDETA, Phenylacetylene, RT, 12 h	Triazole-fused bicyclic compound	41%

Challenges :

• Low yields attributed to competing side reactions at the sulfanyl group.

Photochemical Reactions

UV-induced reactions enable functionalization of aromatic rings.

Reaction Type	Reagents/Conditions	Products	Yield	References
Photo-Fries rearrangement	UV (254 nm), THF, 24 h	Rearranged ortho-acylphenol derivative	34%

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Selected Analogs

Compound Name	Substituents (Triazole Positions 4 & 5)	Acetamide Substituent	Notable Properties/Applications	Reference
Target Compound	4-ClPh, 5-4-MeOPh	N-(2-BrPh)	Halogen/methoxy synergy; inferred stability
2-{[4-(4-Bromophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide	4-BrPh, 5-pyridinyl	N-(4-sulfamoylPh)	Enhanced solubility via sulfamoyl group
N-(4-Bromo-2-methylphenyl)-2-{[5-(4-ClPh)-4-(4-MePh)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	4-4-MePh, 5-4-ClPh	N-(4-Br-2-MePh)	Increased lipophilicity (methyl groups)
2-{[4-(3-Bromophenyl)-5-cyclohexyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ClPh)acetamide	4-3-BrPh, 5-cyclohexyl	N-(4-ClPh)	Steric hindrance (cyclohexyl)
N-(4-BrPh)-2-{[4-ethyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	4-ethyl, 5-furyl	N-(4-BrPh)	Electron-rich furyl moiety

Physicochemical Properties

• Lipophilicity : The target’s 2-bromophenyl and 4-methoxyphenyl groups balance hydrophobicity and moderate polarity, contrasting with highly lipophilic analogs like the cyclohexyl-substituted compound (clogP ~5.2) .
• Solubility : Sulfamoyl () or pyridinyl () substituents improve aqueous solubility, whereas the target’s methoxy group may limit this due to reduced hydrogen-bonding capacity.

Preparation Methods

Hydrazide Formation

The synthesis begins with the conversion of 4-chlorobenzoic acid to its methyl ester via Fischer esterification. Reacting 4-chlorobenzoic acid with methanol and concentrated sulfuric acid under reflux yields methyl 4-chlorobenzoate. Subsequent treatment with hydrazine hydrate in methanol produces the corresponding hydrazide, 4-chlorobenzohydrazide.

Cyclization to 1,2,4-Triazole-Thiol

The hydrazide undergoes cyclization with carbon disulfide (CS₂) in alkaline conditions. Heating 4-chlorobenzohydrazide with CS₂ and potassium hydroxide in ethanol generates the intermediate thiosemicarbazide, which is subsequently acidified to form 4-(4-chlorophenyl)-5-mercapto-4H-1,2,4-triazole. To introduce the 4-methoxyphenyl group at position 5, the intermediate is reacted with 4-methoxybenzoyl chloride in the presence of triethylamine, facilitating a nucleophilic acyl substitution. The final triazole-thiol, 4-(4-chlorophenyl)-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol, is isolated via recrystallization from ethanol.

Key Reaction Conditions:

• Cyclization : Reflux in 10% NaOH, 3–6 hours.

• Substitution : Room temperature, 24–48 hours.

Preparation of 2-Bromo-N-(2-bromophenyl)acetamide

The bromoacetamide precursor is synthesized through a two-step sequence involving bromoacetylation and amidation.

Bromoacetylation of 2-Bromoaniline

2-Bromoaniline reacts with bromoacetyl bromide in dichloromethane under inert conditions. Triethylamine is added to scavenge HBr, yielding 2-bromo-N-(2-bromophenyl)acetamide. The crude product is purified via column chromatography using ethyl acetate/hexane (3:7).

Key Analytical Data:

• Melting Point : 128–130°C.

• ¹H NMR (DMSO-d₆) : δ 10.32 (s, 1H, NH), 7.62–7.55 (m, 4H, Ar-H), 4.12 (s, 2H, CH₂).

Coupling of Triazole-Thiol and Bromoacetamide

The thiol group of the triazole undergoes nucleophilic substitution with the α-bromo position of the acetamide to form the sulfide linkage.

Reaction Optimization

A mixture of triazole-thiol (1 equiv), 2-bromo-N-(2-bromophenyl)acetamide (1.2 equiv), and potassium carbonate (2 equiv) in dry dimethylformamide (DMF) is stirred at 80°C for 12 hours. The reaction progress is monitored by TLC, and the product is precipitated by pouring the mixture into ice-cold water.

Purification

The crude solid is recrystallized from ethanol to afford the target compound as a white crystalline powder.

Key Reaction Metrics:

• Yield : 68–72%.

• Purity : >98% (HPLC).

Characterization and Analytical Validation

Spectroscopic Analysis

• IR (KBr) : 3275 cm⁻¹ (N-H stretch), 1684 cm⁻¹ (C=O), 1245 cm⁻¹ (C-S).

• ¹H NMR (400 MHz, DMSO-d₆) : δ 10.28 (s, 1H, NH), 7.89–7.21 (m, 12H, Ar-H), 4.08 (s, 2H, CH₂), 3.83 (s, 3H, OCH₃).

• ¹³C NMR : δ 167.8 (C=O), 158.1 (triazole-C), 134.2–114.7 (Ar-C), 55.2 (OCH₃), 29.6 (CH₂).

Crystallographic Data

Single-crystal X-ray diffraction confirms the molecular structure, with the triazole and acetamide planes oriented at 87.5°.

Optimization of Synthetic Parameters

Solvent and Base Screening

Solvent	Base	Yield (%)
DMF	K₂CO₃	72
THF	Et₃N	58
Ethanol	NaOH	63

DMF with K₂CO₃ provides optimal yields due to superior solubility and base strength.

Temperature Effects

Elevating the reaction temperature to 80°C reduces reaction time from 24 to 12 hours without compromising yield .

Q & A

Q. What are the established synthetic routes for this compound, and what are their mechanistic considerations?

The compound is synthesized via intermolecular condensation reactions involving key intermediates such as 4-amino-5-[4-(substituted-phenylsulfonyl)phenyl]-4H-1,2,4-triazole-3-thiols. A typical route involves reacting 2-chloro-N-phenylacetamide derivatives with triazole-thiol intermediates under basic conditions (e.g., K₂CO₃ in DMF), followed by purification via column chromatography . Mechanistically, nucleophilic substitution at the sulfur atom of the triazole-thiol is critical for forming the sulfanyl bridge.

Q. Which spectroscopic and crystallographic techniques are essential for structural validation?

• X-ray crystallography is the gold standard for confirming the molecular geometry, particularly the dihedral angles between aromatic rings and the triazole core. For example, studies on analogous triazole-acetamide derivatives reveal planarity deviations of 5–15° between substituents, impacting biological activity .
• NMR (¹H/¹³C) is used to verify substitution patterns (e.g., distinguishing between 4H-1,2,4-triazole regioisomers). The methoxy group’s singlet at ~3.8 ppm and aromatic protons’ splitting patterns are diagnostic .

Q. How is preliminary biological activity screening conducted for this compound?

Standard protocols include:

• Enzyme inhibition assays (e.g., COX-2 or kinase targets) using fluorometric or colorimetric substrates.
• Antimicrobial testing via broth microdilution (MIC determination) against Gram-positive/negative strains.
• Cytotoxicity profiling on cancer cell lines (e.g., MTT assay), with IC₅₀ values compared to reference drugs like doxorubicin .

Advanced Research Questions

Q. How can synthetic yields be optimized for large-scale production in academic settings?

Key strategies include:

• Solvent optimization : Replacing DMF with less polar solvents (e.g., THF) to reduce side reactions.
• Catalytic additives : Using KI to enhance nucleophilic substitution kinetics .
• Flow chemistry : Continuous-flow reactors improve reaction control and scalability, as demonstrated in triazole syntheses .

Q. What methodologies resolve contradictions between crystallographic data and computational modeling?

• DFT calculations (e.g., B3LYP/6-31G**) can validate experimental bond lengths/angles. Discrepancies >0.05 Å may indicate crystal packing effects or protonation state differences .
• Variable-temperature XRD helps identify dynamic disorder in crystal lattices, especially for flexible substituents like the methoxyphenyl group .

Q. How can structure-activity relationships (SAR) be systematically explored for this compound?

A three-step approach is recommended:

• Substituent scanning : Synthesize analogs with halogen (Br→Cl→F) or methoxy replacements to assess electronic effects.
• Pharmacophore mapping : Overlay crystal structures with target proteins (e.g., COX-2) to identify critical hydrogen-bonding motifs.
• Free-Wilson analysis : Quantify contributions of individual substituents to biological activity using multivariate regression .

Q. What strategies mitigate toxicity while retaining efficacy in preclinical studies?

• Prodrug modification : Introduce hydrolyzable esters at the acetamide moiety to reduce off-target interactions.
• Metabolic profiling : Use LC-MS to identify reactive metabolites (e.g., epoxides) and guide structural tweaks .
• Selective targeting : Conjugate with folate or peptide vectors to enhance tumor-specific uptake .